Cas no 62161-64-2 (7-Octadecynal)

7-Octadecynal structure
7-Octadecynal structure
Product Name:7-Octadecynal
CAS No:62161-64-2
MF:C18H32O
MW:264.446085929871
CID:455888
PubChem ID:71389265
Update Time:2025-04-19

7-Octadecynal Chemical and Physical Properties

Names and Identifiers

    • 7-Octadecynal
    • octadec-7-ynal
    • DTXSID70811286
    • 62161-64-2
    • Inchi: 1S/C18H32O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h18H,2-10,13-17H2,1H3
    • InChI Key: XXPXNMUPOGDQSS-UHFFFAOYSA-N
    • SMILES: O=CCCCCCC#CCCCCCCCCCC

Computed Properties

  • Exact Mass: 264.24546
  • Monoisotopic Mass: 264.245315640g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 13
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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